2-[4,8,11-Tris(carboxymethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetic acid;tetrahydrochloride
2-[4,8,11-Tris(carboxymethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetic acid;tetrahydrochloride
Brand Name:
Vulcanchem
CAS No.:
78668-42-5
VCID:
VC0049196
InChI:
InChI=1S/C18H32N4O8.4ClH/c23-15(24)11-19-3-1-4-20(12-16(25)26)8-10-22(14-18(29)30)6-2-5-21(9-7-19)13-17(27)28;;;;/h1-14H2,(H,23,24)(H,25,26)(H,27,28)(H,29,30);4*1H
SMILES:
C1CN(CCN(CCCN(CCN(C1)CC(=O)O)CC(=O)O)CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl
Molecular Formula:
C18H36Cl4N4O8
Molecular Weight:
578.3 g/mol
2-[4,8,11-Tris(carboxymethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetic acid;tetrahydrochloride
CAS No.: 78668-42-5
Reference Standards
VCID: VC0049196
Molecular Formula: C18H36Cl4N4O8
Molecular Weight: 578.3 g/mol
CAS No. | 78668-42-5 |
---|---|
Product Name | 2-[4,8,11-Tris(carboxymethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetic acid;tetrahydrochloride |
Molecular Formula | C18H36Cl4N4O8 |
Molecular Weight | 578.3 g/mol |
IUPAC Name | 2-[4,8,11-tris(carboxymethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetic acid;tetrahydrochloride |
Standard InChI | InChI=1S/C18H32N4O8.4ClH/c23-15(24)11-19-3-1-4-20(12-16(25)26)8-10-22(14-18(29)30)6-2-5-21(9-7-19)13-17(27)28;;;;/h1-14H2,(H,23,24)(H,25,26)(H,27,28)(H,29,30);4*1H |
Standard InChIKey | MRVXRWYEUOKGHI-UHFFFAOYSA-N |
SMILES | C1CN(CCN(CCCN(CCN(C1)CC(=O)O)CC(=O)O)CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
Canonical SMILES | C1CN(CCN(CCCN(CCN(C1)CC(=O)O)CC(=O)O)CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
Synonyms | 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetic Acid Tetrahydrochloride |
PubChem Compound | 12710203 |
Last Modified | Nov 11 2021 |
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